17-alpha,21-Dihydroxypregn-4-ene-3,20-dione 21-acetate
17-alpha,21-Dihydroxypregn-4-ene-3,20-dione 21-acetate
Brand Name:
Vulcanchem
CAS No.:
640-87-9
VCID:
VC0024441
InChI:
InChI=1S/C23H32O5/c1-14(24)28-13-20(26)23(27)11-8-19-17-5-4-15-12-16(25)6-9-21(15,2)18(17)7-10-22(19,23)3/h12,17-19,27H,4-11,13H2,1-3H3/t17-,18+,19+,21+,22+,23+/m1/s1
SMILES:
CC(=O)OCC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O
Molecular Formula:
C23H32O5
Molecular Weight:
388.5 g/mol
17-alpha,21-Dihydroxypregn-4-ene-3,20-dione 21-acetate
CAS No.: 640-87-9
Reference Standards
VCID: VC0024441
Molecular Formula: C23H32O5
Molecular Weight: 388.5 g/mol
CAS No. | 640-87-9 |
---|---|
Product Name | 17-alpha,21-Dihydroxypregn-4-ene-3,20-dione 21-acetate |
Molecular Formula | C23H32O5 |
Molecular Weight | 388.5 g/mol |
IUPAC Name | [2-[(8R,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
Standard InChI | InChI=1S/C23H32O5/c1-14(24)28-13-20(26)23(27)11-8-19-17-5-4-15-12-16(25)6-9-21(15,2)18(17)7-10-22(19,23)3/h12,17-19,27H,4-11,13H2,1-3H3/t17-,18+,19+,21+,22+,23+/m1/s1 |
Standard InChIKey | HPAKILCZTKWIFK-JZTHCNPZSA-N |
Isomeric SMILES | CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)O |
SMILES | CC(=O)OCC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O |
Canonical SMILES | CC(=O)OCC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O |
Synonyms | 21-(Acetyloxy)-17-hydroxypregn-4-ene-3,20-dione; 11-Deoxycortisol 21-acetate; _x000B_17-Hydroxy-21-acetoxyprogesterone; 21-Acetoxy-17α-hydroxyprogesterone; Cortexolone 21-acetate; Reichstein substance S 21-acetate; |
PubChem Compound | 101816 |
Last Modified | Nov 11 2021 |
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